![molecular formula C21H18N4O2 B1225616 1-[5-(2-Furanylmethylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone](/img/structure/B1225616.png)
1-[5-(2-Furanylmethylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone
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Overview
Description
1-[5-(2-furanylmethylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone is a member of triazoles.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound is involved in the synthesis of various heterocyclic compounds. For instance, a related compound, 4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, was alkylated to produce ketones and secondary alcohols, demonstrating its utility in creating new chemical entities (Wurfer & Badea, 2021).
Application in Drug Development
- Compounds like 1-[5-(2-Furanylmethylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone are significant in drug discovery, particularly in the creation of potential drugs. This involves confirming the structure of synthesized compounds and studying their physico-chemical properties (Perekhoda et al., 2017).
Antimicrobial and Antifungal Activities
- Derivatives of 1,2,4-triazole, which include similar compounds to the one , have shown promise in antimicrobial and antifungal applications. These compounds have been synthesized and tested for their effectiveness against various microbes and fungi (Mao et al., 2013).
Potential in Cancer Research
- Related triazole derivatives have been investigated for their cytotoxicity against cancer cell lines, including melanoma, breast cancer, and pancreatic cancer. These studies highlight the potential of such compounds in cancer research and treatment (Šermukšnytė et al., 2022).
Applications in Analytical Chemistry
- Some of the 1,2,4-triazole derivatives are used in developing highly sensitive and selective methods for determining active pharmaceutical ingredients. This illustrates their importance in analytical chemistry and quality control in pharmaceuticals (Varynskyi et al., 2017).
Properties
Molecular Formula |
C21H18N4O2 |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
1-[5-(furan-2-ylmethylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-phenylethanone |
InChI |
InChI=1S/C21H18N4O2/c26-19(14-16-8-3-1-4-9-16)25-21(22-15-18-12-7-13-27-18)23-20(24-25)17-10-5-2-6-11-17/h1-13H,14-15H2,(H,22,23,24) |
InChI Key |
AKGKCJUHXQYGFO-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC(=O)N2C(=NC(=N2)C3=CC=CC=C3)NCC4=CC=CO4 |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)N2C(=NC(=N2)C3=CC=CC=C3)NCC4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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